Cas no 133562-35-3 (1-amino-2-(3-methylphenyl)propan-2-ol)

1-Amino-2-(3-methylphenyl)propan-2-ol is a chiral amino alcohol derivative with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its structure, featuring both an amino and hydroxyl group on a propan-2-ol backbone, makes it a versatile intermediate for the preparation of bioactive compounds, including adrenergic receptor ligands. The presence of the 3-methylphenyl substituent enhances lipophilicity, which can influence binding affinity in drug design. This compound is particularly valuable for its stereochemical properties, enabling enantioselective synthesis. High purity grades are available to meet rigorous research and industrial standards, ensuring reproducibility in synthetic workflows. Proper handling is advised due to its reactive functional groups.
1-amino-2-(3-methylphenyl)propan-2-ol structure
133562-35-3 structure
Product Name:1-amino-2-(3-methylphenyl)propan-2-ol
CAS No:133562-35-3
MF:C10H15NO
MW:165.232202768326
MDL:MFCD17216095
CID:2770796
PubChem ID:62009659
Update Time:2025-11-02

1-amino-2-(3-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, α-(aminomethyl)-α,3-dimethyl-
    • 1-Amino-2-(m-tolyl)propan-2-ol
    • 1-amino-2-(3-methylphenyl)propan-2-ol
    • MDL: MFCD17216095
    • Inchi: 1S/C10H15NO/c1-8-4-3-5-9(6-8)10(2,12)7-11/h3-6,12H,7,11H2,1-2H3
    • InChI Key: KDJKCQOXHFKRDT-UHFFFAOYSA-N
    • SMILES: C(N)C(C1=CC=CC(C)=C1)(O)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2

1-amino-2-(3-methylphenyl)propan-2-ol Pricemore >>

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Additional information on 1-amino-2-(3-methylphenyl)propan-2-ol

Comprehensive Guide to 1-amino-2-(3-methylphenyl)propan-2-ol (CAS No. 133562-35-3): Properties, Applications, and Market Insights

1-amino-2-(3-methylphenyl)propan-2-ol (CAS No. 133562-35-3) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound, often referred to as a phenylpropanolamine derivative, has garnered attention due to its potential uses in pharmaceuticals, agrochemicals, and material science. In this article, we delve into its chemical properties, synthesis methods, applications, and the latest market trends.

The molecular formula of 1-amino-2-(3-methylphenyl)propan-2-ol is C10H15NO, and it features an amino group and a hydroxyl group attached to a propanol backbone with a 3-methylphenyl substituent. This structure contributes to its reactivity and versatility in chemical reactions. Researchers and manufacturers are increasingly interested in this compound due to its potential as a building block for more complex molecules, particularly in drug discovery and fine chemical synthesis.

One of the most searched questions about 1-amino-2-(3-methylphenyl)propan-2-ol is its role in pharmaceutical intermediates. Recent studies highlight its utility in the synthesis of beta-adrenergic agonists and other bioactive molecules. The compound’s ability to act as a chiral intermediate is particularly noteworthy, as enantioselective synthesis is a hot topic in modern medicinal chemistry. This aligns with the growing demand for green chemistry and sustainable synthesis methods, which are trending in both academic and industrial research.

In addition to pharmaceuticals, 1-amino-2-(3-methylphenyl)propan-2-ol finds applications in the agrochemical sector. Its structural motifs are present in certain herbicides and plant growth regulators, making it a compound of interest for agricultural innovation. With the global push toward sustainable farming practices, researchers are exploring how derivatives of this compound can contribute to eco-friendly pest control solutions.

The synthesis of 1-amino-2-(3-methylphenyl)propan-2-ol typically involves multi-step organic reactions, including reductive amination and hydroxylation. Recent advancements in catalytic processes have improved the yield and purity of this compound, addressing one of the key challenges in its production. These innovations are part of a broader trend toward process optimization in chemical manufacturing, which is highly relevant to cost-sensitive industries.

Market dynamics for 1-amino-2-(3-methylphenyl)propan-2-ol reflect its niche but growing demand. The compound is primarily supplied by specialized chemical manufacturers, with Asia and Europe being key production hubs. Industry reports suggest that the demand for high-purity intermediates like this one is rising, driven by the expansion of the pharmaceutical and agrochemical sectors. Companies are also investing in analytical techniques such as HPLC and NMR to ensure quality control, which is a critical factor for end-users.

From an SEO perspective, terms like "1-amino-2-(3-methylphenyl)propan-2-ol supplier", "CAS 133562-35-3 price", and "phenylpropanolamine derivative applications" are frequently searched by professionals seeking detailed information. By addressing these queries, this article aims to provide a comprehensive resource that meets the needs of researchers, procurement specialists, and industry stakeholders.

In summary, 1-amino-2-(3-methylphenyl)propan-2-ol (CAS No. 133562-35-3) is a versatile compound with significant potential across multiple industries. Its unique chemical properties, coupled with advancements in synthesis and growing market demand, position it as a key player in the field of fine chemicals. Whether you are exploring its pharmaceutical applications or its role in sustainable agriculture, this compound offers exciting opportunities for innovation and development.

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